![molecular formula C20H18FN5O3S B2374443 N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide CAS No. 921788-92-3](/img/structure/B2374443.png)
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide
Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18FN5O3S and its molecular weight is 427.45. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Research indicates that derivatives of the compound under consideration demonstrate significant antimicrobial activities. For instance, a study by Altıntop et al. (2011) synthesized new triazole derivatives and tested their effectiveness against various Candida species and pathogenic bacteria. Similarly, Darekar et al. (2020) reported the synthesis of novel derivatives and their moderate activity against gram-positive and gram-negative bacterial strains.
Cytotoxicity and Anticancer Properties
Some studies have explored the cytotoxic and potential antitumor activities of related compounds. Balewski et al. (2020) examined the cytotoxic potency of newly prepared derivatives on human cancer cell lines, finding notable antitumor activity in some cases.
Anticonvulsant Agents
Derivatives of the compound have been evaluated for anticonvulsant activity. The study by Liu et al. (2016) on new benztriazoles discovered compounds with potent anticonvulsant activity, demonstrating lower neurotoxicity and higher protective indices.
Anti-Inflammatory Activity
The anti-inflammatory potential of related compounds has been researched as well. Tariq et al. (2018) synthesized novel derivatives and evaluated their in vitro and in vivo anti-inflammatory activity, finding some compounds with significant inhibitory effects.
Anthelmintic Activity
Compounds similar to the one have also been assessed for their anthelmintic properties. Kumar and Sahoo (2014) synthesized a series of derivatives that exhibited good anthelmintic activity against Pheretima posthumous.
Antioxidant Properties
Investigations into the antioxidant capabilities of related compounds have been conducted. Basta et al. (2017) explored benzimidazole derivatives as antioxidants for base stock, demonstrating inhibition efficiency through various analytical techniques.
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[[7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN5O3S/c21-14-2-4-15(5-3-14)25-7-8-26-19(25)23-24-20(26)30-11-18(27)22-10-13-1-6-16-17(9-13)29-12-28-16/h1-6,9H,7-8,10-12H2,(H,22,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJCJNIIOOJSAIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NN=C2SCC(=O)NCC3=CC4=C(C=C3)OCO4)N1C5=CC=C(C=C5)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN5O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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